molecular formula C24H24N2O4S B2526058 N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4,6-trimethylbenzenesulfonamide CAS No. 921898-95-5

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4,6-trimethylbenzenesulfonamide

Cat. No. B2526058
CAS RN: 921898-95-5
M. Wt: 436.53
InChI Key: GDMNWPMQJPETFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4,6-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H24N2O4S and its molecular weight is 436.53. The purity is usually 95%.
BenchChem offers high-quality N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4,6-trimethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4,6-trimethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Reactions and Synthesis

A remarkable application of dibenzo[b,f][1,4]oxazepines, which share structural features with the specified compound, is in catalytic enantioselective reactions. For instance, the catalytic enantioselective aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines has been reported. This process leads to the synthesis of chiral ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives with excellent yields and high enantioselectivities. Such transformations utilize readily available chiral ligands and serve as a foundational step for further chemical modifications preserving optical purity (Munck et al., 2017).

Construction of Heterocyclic Systems

Another application involves the facile construction of dibenzo[b,f]pyrazolo[1,5-d][1,4]oxazepines through a tandem aromatic nucleophilic substitution - Smiles rearrangement - denitrocyclization process. This method provides a novel approach to synthesizing pyrazolo-fused dibenzo[b,f][1,4]oxazepines as single regioisomers, contributing to the diversification of heterocyclic chemistry (Sapegin et al., 2012).

Asymmetric Alkynylation

The asymmetric alkynylation of dibenzo[b,f][1,4]oxazepines, leading to optically active 11-substituted derivatives, highlights the compound's utility in synthesizing compounds with a carbon-carbon triple bond. This method enables the creation of molecules with significant enantiomeric excess, demonstrating the compound's versatility in organic synthesis (Ren, Wang, & Liu, 2014).

Biomass-Involved Synthesis

Innovative synthesis techniques also involve biomass-derived intermediates for assembling novel benzo-fused N-heterocycles, including dibenzo[b,f][1,4]oxazepines. This environmentally friendly approach utilizes renewable resources to create diversified N-heterocycles, showcasing the compound's applicability in green chemistry (Zhang et al., 2015).

Enzymatic Transformation

Moreover, the microbial transformation of dibenzo[b,f][1,4]oxazepines demonstrates the compound's potential in biotransformation processes. This approach not only offers new derivatives but also highlights the role of fungi in modifying the chemical structure of such compounds, which could lead to the discovery of novel bioactive molecules (Jiu, Mizuba, & Hribar, 1977).

properties

IUPAC Name

N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2,4,6-trimethylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H24N2O4S/c1-14-6-8-22-20(12-14)26(5)24(27)19-13-18(7-9-21(19)30-22)25-31(28,29)23-16(3)10-15(2)11-17(23)4/h6-13,25H,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GDMNWPMQJPETFC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=C(C=C(C=C4C)C)C)C(=O)N2C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H24N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.